Cas no 139584-80-8 (Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)-)

• Product Name: Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)-
• CAS No: 139584-80-8
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 1275465
• Update Time: 2024-08-04

Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-phenyl-2-(1H-pyrrol-2-yl)-

• Inchi： 1S/C14H11N3/c1-2-5-11(6-3-1)12-9-16-14(17-10-12)13-7-4-8-15-13/h1-10,15H
• InChI Key： YKFGMYIBSPDJNT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN2)=NC=C(C2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 221.09543

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 350.4±34.0 °C(Predicted)
• PSA: 41.57
• pka: 14.65±0.50(Predicted)